Cas no 74581-13-8 (Methyl (3-oxo-1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate)

• Product Name: Methyl (3-oxo-1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate
• CAS No: 74581-13-8
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD27996756
• CID: 1095341
• PubChem ID: 12593302
• Update Time: 2025-05-26

Methyl (3-oxo-1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Methyl (3-oxo-1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate
• CARBAMIC ACID, (1,2,3,4-TETRAHYDRO-3-OXO-4-ISOQUINOLINYL)-, METHYL ESTER
• 74581-13-8
• 4-methoxycarbonylamino-1,2,3,4-tetrahydroisoquinoline-3-one
• SCHEMBL4993295
• AKOS022190018
• PVPNCRWOTQKALN-UHFFFAOYSA-N
• Methyl(3-oxo-1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate

• MDL： MFCD27996756
• Inchi： 1S/C11H12N2O3/c1-16-11(15)13-9-8-5-3-2-4-7(8)6-12-10(9)14/h2-5,9H,6H2,1H3,(H,12,14)(H,13,15)
• InChI Key： PVPNCRWOTQKALN-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2CN1)NC(=O)OC

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on Methyl (3-oxo-1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate

Methyl (3-Oxo-1,2,3,4-Tetrahydroisoquinolin-4-Yl)Carbamate: A Comprehensive Overview

Methyl (3-Oxo-1,2,3,4-Tetrahydroisoquinolin-4-Yl)Carbamate is a compound with the CAS number 74581-13-8. This compound is a member of the carbamate class and has been studied for its potential applications in various fields. The structure of this compound consists of a tetrahydroisoquinoline backbone with a carbamate group attached at the 4-position. The presence of the 3-keto group introduces additional functional diversity to the molecule.

The synthesis of Methyl (3-Oxo-1,2,3,4-Tetrahydroisoquinolin-4-Yl)Carbamate involves several steps that highlight its chemical versatility. Recent studies have explored its synthesis through various routes, including the use of intermediates such as tetrahydroisoquinoline derivatives. These methods have been optimized to improve yield and purity. The compound's stability under different conditions has also been investigated, making it suitable for various industrial and research applications.

One of the key areas of research on Methyl (3-Oxo-1,2,3,4-Tetrahydroisoquinolin-4-Yl)Carbamate is its biological activity. Studies have shown that this compound exhibits potential as a bioactive agent in pharmacological applications. For instance, it has been tested for its ability to modulate enzyme activity and cellular signaling pathways. These findings suggest that it could be a valuable lead compound in drug discovery programs targeting specific therapeutic areas.

In addition to its pharmacological applications, Methyl (3-Oxo-1,2,3,4-Tetrahydroisoquinolin-4-Yl)Carbamate has also been explored for its role in agrochemicals. Its ability to interact with plant enzymes and influence growth patterns has made it a subject of interest in agricultural research. Recent studies have focused on optimizing its formulation for field application and assessing its environmental impact.

The physical and chemical properties of Methyl (3-Oxo-1,2,3,4-Tetrahydroisoquinolin-4-Yl)Carbamate have been extensively characterized using modern analytical techniques. These include high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These studies have provided insights into its molecular structure and conformational flexibility.

From an environmental perspective, the degradation pathways of Methyl (3-Oxo-1,2,3,4-Tetrahydroisoquinolin-4-Yl)Carbamate have been investigated under various conditions. This information is crucial for understanding its persistence in different ecosystems and for developing strategies to minimize its environmental footprint.

In conclusion,Methyl (3-Oxo-1,2,3,4-Tetrahydroisoquinolin-4-Yl)Carbamate is a versatile compound with promising applications across multiple domains. Its unique chemical structure and diverse functional groups make it an attractive target for further research and development.